Cas no 1781-78-8 (Hydrazinecarboximidamide,2-(1-[1,1'-biphenyl]-4-ylethylidene)-, hydrochloride (1:1))

• Product Name: Hydrazinecarboximidamide,2-(1-[1,1'-biphenyl]-4-ylethylidene)-, hydrochloride (1:1)
• CAS No: 1781-78-8
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 235064
• PubChem ID: 137207
• Update Time: 2025-04-19

Hydrazinecarboximidamide,2-(1-[1,1'-biphenyl]-4-ylethylidene)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboximidamide,2-(1-[1,1'-biphenyl]-4-ylethylidene)-, hydrochloride (1:1)
• Cyclooctyne
• Q3676516
• DTXSID50170424
• UNII-35MR2L5G3W
• CHEBI:37815
• CYCLOOCTYNE [MI]
• InChI=1/C8H12/c1-2-4-6-8-7-5-3-1/h1-6H
• 1-Cyclooctyne
• 35MR2L5G3W
• 1-Cyclooctyne #
• 1781-78-8

• Inchi： 1S/C8H12/c1-2-4-6-8-7-5-3-1/h1-6H2
• InChI Key： ZPWOOKQUDFIEIX-UHFFFAOYSA-N
• SMILES： C1CCC#CCCC1

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: d420 0.868
• Melting Point: -34° to-32°
• Boiling Point: bp740 157.5-158°; bp20 50-55°
• Flash Point: 34.7°C
• Refractive Index: nD20 1.4876
• PSA: 0